Cas no 1803997-05-8 (5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1803997-05-8
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4846401
• Update Time: 2025-07-19

5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-2-17-6(21(10,18)19)5(20-8(14,15)16)4(3)7(11,12)13/h2H,1H2
• InChI Key： OSTGSKMERZGSBX-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C(F)(F)F)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Additional information on 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1803997-05-8)

5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1803997-05-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine-2-sulfonyl chloride framework. These functional groups contribute to the compound's high reactivity and potential utility in various chemical reactions and biological applications.

The synthesis of 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound.

In terms of its chemical properties, 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride exhibits strong electrophilic reactivity due to the presence of the sulfonyl chloride functional group. This makes it an excellent reagent for various electrophilic substitution reactions, particularly in the synthesis of complex organic molecules. The chloromethyl group can also undergo nucleophilic substitution reactions, further expanding its synthetic utility.

The biological activity of 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a valuable tool in drug discovery and development. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound effectively inhibited the activity of certain kinases involved in cancer cell proliferation. This finding has significant implications for the development of new anticancer agents.

Beyond its potential as a therapeutic agent, 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride is also used as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it an ideal starting material for the preparation of derivatives with enhanced biological activity or improved pharmacological properties. For instance, researchers at a leading pharmaceutical company have utilized this compound to develop novel inhibitors for treating neurodegenerative diseases.

The safety and environmental impact of 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride are important considerations in its use and handling. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound should be handled with care to avoid exposure. Proper safety protocols, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP), are essential to ensure safe handling and storage.

In conclusion, 5-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1803997-05-8) is a versatile and promising compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.